Cas no 1672660-81-9 (pyrrolo[1,2-b]pyridazin-4-ol)

• Product Name: pyrrolo[1,2-b]pyridazin-4-ol
• CAS No: 1672660-81-9
• MF: C₇H₆N₂O
• MW: 134.1353
• CID: 4741057
• Update Time: 2026-02-25

pyrrolo[1,2-b]pyridazin-4-ol Chemical and Physical Properties

Names and Identifiers

• PYRROLO[1,2-B]PYRIDAZIN-4(1H)-ONE
• 1H,4H-pyrrolo[1,2-b]pyridazin-4-one
• 1H-pyrrolo[1,2-b]pyridazin-4-one
• Pyrrolo[1,2-b]pyridazin-4-ol
• 4650AC
• PB30024
• FCH1163330
• Pyrrolo[1,2-b]pyridazin-4 (1H)-one
• Pyrrolo[1,2-b]pyridazin-4(1H);-one
• AX8220595
• pyrrolo[1,2-b]pyridazin-4-ol

• Inchi： 1S/C7H6N2O/c10-7-3-4-8-9-5-1-2-6(7)9/h1-5,8H
• InChI Key： QGWOZLJTLRKDOF-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])N([H])N2C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 134.048013g/mol
• Monoisotopic Mass: 134.048013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34
• Molecular Weight: 134.14g/mol
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on pyrrolo[1,2-b]pyridazin-4-ol

Exploring the Versatile Compound: Pyrrolo[1,2-b]pyridazin-4-ol (CAS No. 1672660-81-9)

The chemical compound pyrrolo[1,2-b]pyridazin-4-ol (CAS No. 1672660-81-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic compound, characterized by its fused pyrrolo-pyridazine core, offers a promising scaffold for drug discovery and advanced material development. Researchers are particularly interested in its bioactive properties and molecular interactions, which make it a valuable candidate for various therapeutic applications.

One of the most searched questions about pyrrolo[1,2-b]pyridazin-4-ol relates to its synthetic pathways and reactivity. The compound can be synthesized through multi-step organic reactions, often involving cyclization and functional group transformations. Its oxygenated heterocycle structure provides multiple sites for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility has made it a subject of interest in medicinal chemistry, where researchers explore its potential as a kinase inhibitor or anti-inflammatory agent.

In the context of current trends, pyrrolo[1,2-b]pyridazin-4-ol aligns with the growing demand for small-molecule therapeutics and precision medicine. Its ability to interact with biological targets selectively has sparked investigations into its role in treating conditions like neurodegenerative diseases and cancer. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic materials, addressing the global push for sustainable technologies.

From a commercial perspective, the market for pyrrolo[1,2-b]pyridazin-4-ol is expanding, driven by its applications in drug development and material science. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the rising demand from pharmaceutical and research institutions. The compound's patent landscape is also evolving, with several filings highlighting its utility in novel therapeutic formulations and advanced materials.

For researchers and industry professionals, understanding the stability and storage conditions of pyrrolo[1,2-b]pyridazin-4-ol is crucial. The compound typically requires protection from light and moisture to maintain its integrity, and its solubility profile varies depending on the solvent system used. These factors are critical for ensuring reproducibility in experimental and industrial settings.

In summary, pyrrolo[1,2-b]pyridazin-4-ol (CAS No. 1672660-81-9) represents a versatile and highly functional compound with broad applications in modern science. Its structural uniqueness, combined with its bioactive and electronic properties, positions it as a key player in the future of therapeutic development and sustainable technology. As research continues to uncover its full potential, this compound is poised to make significant contributions across multiple scientific disciplines.